![molecular formula C19H14N2OS B8533332 7-Phenyl-3-(o-tolyl)thieno[3,2-d]pyrimidin-4(3H)-one](/img/structure/B8533332.png)
7-Phenyl-3-(o-tolyl)thieno[3,2-d]pyrimidin-4(3H)-one
Cat. No. B8533332
M. Wt: 318.4 g/mol
InChI Key: DUPUDCSUWNHJOF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09260448B2
Procedure details
In the same manner as the synthesis of Compound 1, methyl 3-amino-4-phenylthiophene-2-carboxylate (200 mg, 0.86 mmol), triethyl orthoformate (2 ml), o-toluidine (175 mg, 1.63 mmol), and acetic acid (0.2 ml) were used to give 62 mg (0.19 mmol, 23% yield) of the title compound.
Name
Yield
23%
Identifiers
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REACTION_CXSMILES
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[C:1]1([N:7]2[C:12](=[O:13])[C:11]3[S:14][CH:15]=[C:16]([C:17]4[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=4)[C:10]=3[N:9]=[CH:8]2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.N[C:24]1C(C2C=CC=CC=2)=CSC=1C(OC)=O.C(OCC)(OCC)OCC.NC1C(C)=CC=CC=1>C(O)(=O)C>[C:17]1([C:16]2[C:10]3[N:9]=[CH:8][N:7]([C:1]4[CH:6]=[CH:5][CH:4]=[CH:3][C:2]=4[CH3:24])[C:12](=[O:13])[C:11]=3[S:14][CH:15]=2)[CH:18]=[CH:19][CH:20]=[CH:21][CH:22]=1
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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|
Smiles
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C1(=CC=CC=C1)N1C=NC2=C(C1=O)SC=C2C2=CC=CC=C2
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Name
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|
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Quantity
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200 mg
|
|
Type
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reactant
|
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Smiles
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NC1=C(SC=C1C1=CC=CC=C1)C(=O)OC
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|
Name
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|
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Quantity
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2 mL
|
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Type
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reactant
|
|
Smiles
|
C(OCC)(OCC)OCC
|
|
Name
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|
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Quantity
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175 mg
|
|
Type
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reactant
|
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Smiles
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NC=1C(=CC=CC1)C
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|
Name
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|
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Quantity
|
0.2 mL
|
|
Type
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solvent
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Smiles
|
C(C)(=O)O
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Conditions
Other
|
Conditions are dynamic
|
1
|
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
|
Type
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product
|
|
Smiles
|
C1(=CC=CC=C1)C1=CSC2=C1N=CN(C2=O)C2=C(C=CC=C2)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 0.19 mmol | |
| AMOUNT: MASS | 62 mg | |
| YIELD: PERCENTYIELD | 23% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
